Cas no 647823-88-9 (L-Aspartic acid,L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl-)
647823-88-9 structure
Product Name:L-Aspartic acid,L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl-
CAS No:647823-88-9
MF:C56H100N24O22S
MW:1493.60580921173
CID:417417
Update Time:2024-01-29
L-Aspartic acid,L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl- Chemical and Physical Properties
Names and Identifiers
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- L-Aspartic acid,L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl-
- L-Aspartic acid, L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl- (9CI)
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- Inchi: 1S/C56H100N24O22S/c57-14-2-1-7-30(52(100)80-18-6-11-38(80)51(99)71-29(10-5-17-68-56(64)65)42(90)73-31(53(101)102)19-40(87)88)72-47(95)35(23-84)75-43(91)27(8-3-15-66-54(60)61)69-45(93)33(21-82)77-48(96)36(24-85)76-44(92)28(9-4-16-67-55(62)63)70-46(94)34(22-83)78-50(98)37(25-103)79-49(97)32(20-81)74-41(89)26(58)12-13-39(59)86/h26-38,81-85,103H,1-25,57-58H2,(H2,59,86)(H,69,93)(H,70,94)(H,71,99)(H,72,95)(H,73,90)(H,74,89)(H,75,91)(H,76,92)(H,77,96)(H,78,98)(H,79,97)(H,87,88)(H,101,102)(H4,60,61,66)(H4,62,63,67)(H4,64,65,68)/t26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-/m0/s1
- InChI Key: VUPKEWWHZSITEY-HOIVPRGDSA-N
- SMILES: C(O)(=O)[C@H](CC(O)=O)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCCCN)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CO)NC(=O)[C@H](CO)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CO)NC(=O)[C@H](CS)NC(=O)[C@H](CO)NC(=O)[C@H](CCC(N)=O)N
Computed Properties
- Exact Mass: 1492.7173
Experimental Properties
- Density: 1.66±0.1 g/cm3(Predicted)
- PSA: 796.99
L-Aspartic acid,L-glutaminyl-L-seryl-L-cysteinyl-L-seryl-L-arginyl-L-seryl-L-seryl-L-arginyl-L-seryl-L-lysyl-L-prolyl-L-arginyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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